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Compound of Interest
3-

Compound Name:
(Dimethylamino)propanohydrazide

CAS No.: 22636-79-9

Cat. No.: B1271146

Get Quote

\ J

This guide provides a comprehensive overview of 3-(Dimethylamino)propanohydrazide, a
chemical compound of interest to researchers and professionals in the fields of synthetic
chemistry and drug development. This document elucidates its fundamental chemical
properties, potential applications, and pertinent safety considerations.

Core Molecular Attributes

3-(Dimethylamino)propanohydrazide is a hydrazine derivative characterized by a tertiary
amine and a hydrazide functional group. These features confer specific chemical reactivity and
potential for further synthetic modifications.

Molecular Formula and Weight

The elemental composition and molar mass are fundamental parameters for any chemical
entity. For 3-(Dimethylamino)propanohydrazide, these are:
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Property Value Source
Molecular Formula C5H13N30 [1112][3]
Molecular Weight 131.18 g/mol [1][2]

CAS Number 22636-79-9 [1][2][3]

A precise understanding of the molecular weight is critical for stoichiometric calculations in
reaction planning and for the accurate preparation of solutions with specific molar
concentrations. The molecular formula provides the basis for all structural and analytical
interpretations.

Chemical Structure

The structural arrangement of atoms dictates the molecule's chemical behavior and its potential
interactions with other molecules.

Caption: 2D chemical structure of 3-(Dimethylamino)propanohydrazide.

Potential Applications in Research and
Development

While specific, large-scale applications of 3-(Dimethylamino)propanohydrazide are not
extensively documented in publicly available literature, its structure suggests its utility as a
versatile building block in organic synthesis. The presence of both a nucleophilic hydrazine
group and a tertiary amine allows for a range of chemical transformations.

Role in Synthetic Chemistry

Hydrazide moieties are precursors to a variety of heterocyclic compounds, which are prevalent
scaffolds in medicinal chemistry. The dimethylamino group can influence the solubility and
basicity of the molecule and its derivatives. Potential synthetic pathways where 3-
(Dimethylamino)propanohydrazide could be a key intermediate are illustrated below.
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Synthetic Utility of 3-(Dimethylamino)propanohydrazide

Quaternization of Tertiary Amine ion of QI Al ium Salts
ry Y

3-(Dimethylamino)propanohydrazide:

Reaction with Aldehydes/Ketones Hydrazone Formation Cyclization Reactions

Synthesis of Heterocycles
(e.g., Pyrazoles, Pyridazinones)

Click to download full resolution via product page

Caption: Potential synthetic transformations of 3-(Dimethylamino)propanohydrazide.

Relevance in Drug Discovery

The structural motifs present in 3-(Dimethylamino)propanohydrazide are found in various
biologically active molecules. The dimethylaminopropyl group, for instance, is a common
feature in a number of drugs, where it often contributes to improved pharmacokinetic
properties.[4] While direct therapeutic applications of 3-(Dimethylamino)propanohydrazide
are not established, it serves as a valuable starting material or fragment for the synthesis of
novel drug candidates. The development of prodrugs, which are inactive compounds converted
to active drugs in the body, is a common strategy in drug development to overcome issues like
poor solubility or side effects.[5][6] The functional groups in 3-
(Dimethylamino)propanohydrazide could potentially be utilized in such prodrug strategies.

Physicochemical and Safety Data

A thorough understanding of a compound's properties and hazards is paramount for its safe
handling and effective use in a laboratory setting.

Known Properties

Property Value Source
Storage Condition 2-8°C [1]
Hazard Classification Irritant [2]
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Safety and Handling

As with any chemical, proper safety precautions should be observed when handling 3-
(Dimethylamino)propanohydrazide. Based on its hazard classification as an irritant, the
following handling guidelines are recommended.[2][7][8][9][10]

Experimental Protocol: Standard Handling Procedure

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves.

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

o Spill Management: In case of a spill, absorb the material with an inert absorbent and dispose
of it as chemical waste. Avoid generating dust.

o First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes.

o Skin Contact: Wash the affected area thoroughly with soap and water.
o Inhalation: Move to fresh air.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

o Storage: Store in a tightly sealed container in a cool, dry place, adhering to the
recommended storage temperature of 2-8°C.[1]

o Disposal: Dispose of unused material and its container in accordance with local, state, and
federal regulations for chemical waste.
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Caption: Recommended workflow for the safe handling of 3-
(Dimethylamino)propanohydrazide.

Note on Related Compounds

It is worth noting that a similarly named compound, 3-(Dimethylamino)propanamide, exists.
This compound has a different molecular formula (C5H12N20) and molecular weight (116.16
g/mol ).[11] Researchers should exercise caution to ensure they are working with the correct
chemical entity, as the substitution of a hydrazide with an amide group significantly alters the
compound's reactivity and properties.

Conclusion
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3-(Dimethylamino)propanohydrazide is a chemical compound with defined molecular

characteristics. Its bifunctional nature, possessing both a tertiary amine and a hydrazide group,

makes it a potentially valuable building block for the synthesis of more complex molecules,

particularly in the realm of medicinal chemistry and drug discovery. Adherence to standard

safety protocols is essential for its handling and use in a research environment.
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(Dimethylamino)propanohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271146/docs#an-in-depth-technical-guide-to-3-
dimethylamino-propanohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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